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Compound of Interest

Compound Name: Picrate

Cat. No.: B076445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of alkaline sodium picrate
as a selective etchant in metallography, primarily for the identification and characterization of

cementite (iron carbide, Fe₃C) in ferrous alloys.

Introduction
Alkaline sodium picrate is a widely used chemical etchant in metallography for the selective

darkening of cementite in the microstructure of steels and cast irons.[1][2][3] This selective

etching allows for clear differentiation of cementite from other phases such as ferrite and

pearlite, which is crucial for microstructural analysis, phase quantification, and understanding

the influence of heat treatment and composition on the material's properties.[2][3] The etchant

is typically used as a boiling aqueous solution.

Applications
The primary application of alkaline sodium picrate etchant is to reveal the morphology,

distribution, and amount of cementite in various ferrous alloys. This is particularly useful for:

Distinguishing proeutectoid cementite from proeutectoid ferrite: In hypereutectoid steels,

sodium picrate darkens the cementite network at the prior austenite grain boundaries,

making it easily distinguishable from the ferrite network in hypoeutectoid steels.[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b076445?utm_src=pdf-interest
https://www.benchchem.com/product/b076445?utm_src=pdf-body
https://www.benchchem.com/product/b076445?utm_src=pdf-body
https://www.quekett.org/wp-content/uploads/2015/09/etchantfme.pdf
https://www.buehler.com/ca/blog/metallographic-etching/
https://dl.asminternational.org/books/monograph/chapter-pdf/602165/t60400215.pdf
https://www.buehler.com/ca/blog/metallographic-etching/
https://dl.asminternational.org/books/monograph/chapter-pdf/602165/t60400215.pdf
https://www.benchchem.com/product/b076445?utm_src=pdf-body
https://www.benchchem.com/product/b076445?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2020/cc/d0cc01042a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizing cementite in pearlite: The etchant colors the cementite lamellae within pearlite

colonies, allowing for the examination of pearlite spacing and morphology.[1][2]

Identifying carbides in tool steels and high-alloy steels: Alkaline sodium picrate can

selectively color cementite (M₃C) and M₆C carbides in tool steels.[5][6]

Revealing prior austenite grain boundaries: In some cases, particularly after specific heat

treatments, this etchant can help delineate prior austenite grain boundaries.

Detecting nitriding zones: The solution can be used to detect nitriding zones in steels.[7]

Etching Mechanism
The selective etching of cementite by alkaline sodium picrate is a complex electrochemical

process. While the exact multi-step reaction is not fully elucidated in the provided literature, the

general principle involves a preferential chemical attack on the cementite phase. In the hot,

alkaline solution, picric acid and its salts are thought to react with the iron carbide to form a

dark-colored product that deposits on the surface of the cementite, rendering it dark when

viewed under a microscope.[7] The ferrite phase remains largely unattacked and retains its

bright appearance. The high pH of the solution, due to the presence of sodium hydroxide, is

crucial for this selective reaction.[7]

Experimental Protocols
Safety Precautions
WARNING: Picric acid and its metal salts (picrates) are explosive when dry and can be

sensitive to shock, friction, and heat.[4] Always handle with extreme care and follow all

institutional safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a face shield, chemical-resistant gloves, and a lab coat.

Fume Hood: All work with picric acid and sodium picrate solutions must be conducted in a

certified chemical fume hood.[8]

Storage: Store picric acid wet with water (typically >10% water content) in a cool, well-

ventilated area away from heat, open flames, and incompatible materials. Do not store in
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metal containers, as this can lead to the formation of highly sensitive metal picrates.[4][8]

Handling: Avoid allowing the solution to evaporate and dry out. If crystals form, do not touch

or scrape them. Contact your institution's environmental health and safety department

immediately.

Waste Disposal: Dispose of all solutions and contaminated materials as hazardous waste

according to institutional and local regulations.

Preparation of Alkaline Sodium Picrate Etchant
The standard composition of the etchant is as follows:

Component Amount

Picric Acid (C₆H₃N₃O₇) 2 g

Sodium Hydroxide (NaOH) 25 g

Distilled Water (H₂O) 100 mL

Procedure:

In a chemical fume hood, carefully measure 100 mL of distilled water into a glass beaker.

Slowly add 25 g of sodium hydroxide pellets to the water while stirring continuously with a

magnetic stirrer. The dissolution of NaOH is highly exothermic and will generate significant

heat.

Once the sodium hydroxide has completely dissolved and the solution is still warm, slowly

add 2 g of wet picric acid to the solution while continuing to stir. The heat from the dissolution

of NaOH will aid in dissolving the picric acid.

Continue stirring until all the picric acid has dissolved.

The prepared etchant can be stored in a properly labeled, sealed, non-metallic container.

Metallographic Sample Preparation
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A properly prepared metallographic sample is essential for successful etching. The sample

surface should be flat, highly polished, and free from scratches, deformation, and

contaminants.

Sectioning and Mounting: Section the sample to the desired size and orientation. If

necessary, mount the sample in a suitable mounting medium. Note: Alkaline sodium picrate
solution can attack some mounting materials like Bakelite; therefore, a resistant mounting

compound such as an epoxy resin is recommended.[1]

Grinding: Perform a series of grinding steps with progressively finer abrasive papers to

achieve a flat surface.

Polishing: Polish the sample using a sequence of polishing cloths and diamond suspensions

of decreasing particle size (e.g., 9 µm, 3 µm, 1 µm). A final polish with a colloidal silica or

alumina suspension may be used to obtain a mirror-like, deformation-free surface.

Cleaning: Thoroughly clean the polished sample with soap and water, followed by rinsing

with distilled water and then ethanol or isopropanol to remove any polishing residue and to

aid in drying. Dry the sample completely using a stream of warm air.

Etching Procedure
In a chemical fume hood, pour a sufficient amount of the alkaline sodium picrate solution

into a beaker and heat it to boiling (approximately 100°C).

Using tongs, immerse the prepared and cleaned metallographic sample into the boiling

etchant with the polished face up.

The etching time will vary depending on the composition of the steel and the desired level of

contrast. Typical etching times range from 30 seconds to several minutes.[1] It is

recommended to start with a shorter duration and check the progress intermittently.

After the desired etching time, remove the sample from the etchant using tongs.

Immediately rinse the sample thoroughly under running water to stop the etching reaction.

Rinse the sample with ethanol or isopropanol to displace the water and facilitate drying.
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Dry the sample with a stream of warm air.

The sample is now ready for microscopic examination.

Data Presentation
The following table summarizes typical etching parameters for alkaline sodium picrate on

various steels. Note that optimal parameters may vary and should be determined empirically.

Material
Composition
(wt. %)

Etching
Temperature
(°C)

Etching Time
Microstructura
l Features
Revealed

Hypereutectoid

Steel
> 0.8% C Boiling (~100°C) 1 - 5 min

Darkens

proeutectoid

cementite at

grain boundaries.

Spheroidized

Annealed W1

Tool Steel

~1.0% C, ~0.2%

Mn
90°C 60 seconds

Colors the

spheroidized

cementite

particles.[5]

Gray Cast Iron High C and Si Boiling (~100°C) 5 - 15 min

Colors the

cementite phase

within the

eutectic

structure.[1][2]

High Chromium

Tool Steels
High C, High Cr 80 - 100°C 1 minute or more

Colors cementite

and M₆C

carbides.[5]

Visualization of the Experimental Workflow
The following diagram illustrates the complete workflow for using alkaline sodium picrate as a

metallographic etchant.
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Experimental workflow for sodium picrate etching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. quekett.org [quekett.org]

2. Metallographic Etching - Buehler Canada - Metallography Equipment & Supplies for
Sample Preparation [buehler.com]

3. dl.asminternational.org [dl.asminternational.org]

4. Role of acid mixtures etching on the surface chemistry and sodium ion storage in Ti3C2Tx
MXene - Chemical Communications (RSC Publishing) [pubs.rsc.org]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. Alkaline picric acid / sodium picrate solution [morphisto.de]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: Sodium Picrate as a
Metallographic Etchant]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076445#use-of-sodium-picrate-as-an-etchant-in-
metallography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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